Cas no 5699-71-8 (2-Oxiranecarbonitrile,3,3-diethyl-)

2-Oxiranecarbonitrile,3,3-diethyl- structure
5699-71-8 structure
Product Name:2-Oxiranecarbonitrile,3,3-diethyl-
CAS No:5699-71-8
MF:C14H18N2O2S
MW:278.369922161102
CID:379431
PubChem ID:757855
Update Time:2025-04-19

2-Oxiranecarbonitrile,3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranecarbonitrile,3,3-diethyl-
    • 4H-cyclohepta[b]thiophene-3-carboxamide, 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-
    • N-(3-Carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)cyclopropanecarboximidic acid
    • Cambridge id 5699718
    • 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
    • DTXSID40972479
    • AB00093963-01
    • 5699-71-8
    • SCHEMBL8288845
    • Oprea1_743585
    • AKOS003253379
    • Inchi: 1S/C14H18N2O2S/c15-12(17)11-9-4-2-1-3-5-10(9)19-14(11)16-13(18)8-6-7-8/h8H,1-7H2,(H2,15,17)(H,16,18)
    • InChI Key: PYJCCEGBKUTGKU-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(N)=O)C2=C1CCCCC2)NC(C1CC1)=O

Computed Properties

  • Exact Mass: 278.10904
  • Monoisotopic Mass: 278.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 72.19

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